Cas no 94549-42-5 (Benzoic acid,2-[3-(hydroxymethyl)-1,4-dimethyl-2-naphthalenyl]-)

Benzoic acid,2-[3-(hydroxymethyl)-1,4-dimethyl-2-naphthalenyl]- structure
94549-42-5 structure
Product Name:Benzoic acid,2-[3-(hydroxymethyl)-1,4-dimethyl-2-naphthalenyl]-
CAS No:94549-42-5
MF:C20H18O3
MW:306.355125904083
CID:816313
PubChem ID:270795
Update Time:2025-04-19

Benzoic acid,2-[3-(hydroxymethyl)-1,4-dimethyl-2-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[3-(hydroxymethyl)-1,4-dimethyl-2-naphthalenyl]-
    • DTXSID30297067
    • 94549-42-5
    • 2-[3-(hydroxymethyl)-1,4-dimethylnaphthalen-2-yl]benzoic acid
    • NSC-113561
    • NSC113561
    • Inchi: 1S/C20H18O3/c1-12-14-7-3-4-8-15(14)13(2)19(18(12)11-21)16-9-5-6-10-17(16)20(22)23/h3-10,21H,11H2,1-2H3,(H,22,23)
    • InChI Key: GAANUVRKPNMSRJ-UHFFFAOYSA-N
    • SMILES: OCC1C(C)=C2C=CC=CC2=C(C)C=1C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 306.126
  • Monoisotopic Mass: 306.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.236
  • Boiling Point: 495.4°Cat760mmHg
  • Flash Point: 267.5°C
  • Refractive Index: 1.662
  • PSA: 57.53000
  • LogP: 4.31410

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